Cas no 1222093-71-1 (methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate)

• Product Name: methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate
• CAS No: 1222093-71-1
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6061810
• PubChem ID: 60691019
• Update Time: 2025-05-24

methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate
• L-Alanine, N-[(2-methyl-4-thiazolyl)methyl]-, methyl ester
• Methyl ((2-methylthiazol-4-yl)methyl)alaninate
• 1222093-71-1
• Methyl ((2-methylthiazol-4-yl)methyl)-L-alaninate

• Inchi： 1S/C9H14N2O2S/c1-6(9(12)13-3)10-4-8-5-14-7(2)11-8/h5-6,10H,4H2,1-3H3/t6-/m0/s1
• InChI Key： MQKVRSLDISSYIQ-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@H](C)NCC1=CSC(C)=N1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 302.4±27.0 °C(Predicted)
• pka: 4.83±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate

Methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate: A Comprehensive Overview

Methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate, identified by the CAS number 1222093-71-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiazole ring with an amino alcohol moiety, making it a versatile molecule for various applications.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a key feature of this compound. Thiazoles are known for their stability and ability to participate in diverse chemical reactions, making them valuable in drug design and synthesis. The methylamino group attached to the thiazole ring further enhances the compound's reactivity and potential for bioactivity.

Recent studies have highlighted the potential of methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antifungal agents. The compound's ability to form stable bonds with other functional groups makes it an attractive candidate for drug delivery systems.

In terms of synthesis, methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

The physical and chemical properties of this compound are well-documented. It has a molecular weight of approximately 205 g/mol and is soluble in common organic solvents such as dichloromethane and ethanol. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing valuable data for its storage and handling.

From an environmental perspective, methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental impact. Additionally, toxicity tests have shown that it poses minimal risk to aquatic life when used responsibly.

The application of this compound extends beyond pharmaceuticals. It has been explored as a building block in the synthesis of agrochemicals and industrial chemicals due to its versatility and reactivity. Its ability to act as both a nucleophile and electrophile makes it a valuable intermediate in organic synthesis.

In conclusion, methyl 2-{(2-methyl-1,3-thiazol-4-yl)methylamino}propanoate (CAS No. 1222093-71-1) is a multifaceted compound with promising applications in various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry research.